8-{(2E)-2-[4-(benzyloxy)benzylidene]hydrazinyl}-6-hydroxy-3-methyl-7-(prop-2-en-1-yl)-3,7-dihydro-2H-purin-2-one

• IUPAC Name: 3-methyl-8-[(2E)-2-[(4-phenylmethoxyphenyl)methylidene]hydrazinyl]-7-prop-2-enylpurine-2,6-dione
• InChI: InChI=1S/C23H22N6O3/c1-3-13-29-19-20(28(2)23(31)26-21(19)30)25-22(29)27-24-14-16-9-11-18(12-10-16)32-15-17-7-5-4-6-8-17/h3-12,14H,1,13,15H2,2H3,(H,25,27)(H,26,30,31)/b24-14+
• InChI Key: OFOVOEJCLLWHME-ZVHZXABRSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)NN=CC3=CC=C(C=C3)OCC4=CC=CC=C4)CC=C
• Isomeric SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N/N=C/C3=CC=C(C=C3)OCC4=CC=CC=C4)CC=C
• Molecular Formula: C23H22N6O3
• Molecular Weight: 430.5 g/mol

Description

8-{(2E)-2-[4-(benzyloxy)benzylidene]hydrazinyl}-6-hydroxy-3-methyl-7-(prop-2-en-1-yl)-3,7-dihydro-2H-purin-2-one is a useful research compound. Its molecular formula is C23H22N6O3 and its molecular weight is 430.468. The purity is usually 95%.
BenchChem offers high-quality 8-{(2E)-2-[4-(benzyloxy)benzylidene]hydrazinyl}-6-hydroxy-3-methyl-7-(prop-2-en-1-yl)-3,7-dihydro-2H-purin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-{(2E)-2-[4-(benzyloxy)benzylidene]hydrazinyl}-6-hydroxy-3-methyl-7-(prop-2-en-1-yl)-3,7-dihydro-2H-purin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Behavior

• The research on the synthesis of 4-methyl-s-triazolo(4,3-a)purin-9(4H)-ones and tetrazolo(1,5-a)purin-9(4H)-ones explores the chemical behavior of related purine derivatives, indicating the potential for creating a variety of aza analogs of purine bases. This synthesis process involves the reaction of purine derivatives with benzaldehydes and diethyl azodicarboxylate, showcasing the compound's versatility in chemical modifications and applications in developing new pharmaceuticals or chemical probes (Nagamatsu et al., 1985).

Biological Activities

• A study on the synthesis of acyclic nucleotide analogues derived from N3-Substituted Isoguanine discusses the preparation of compounds with potential antiviral or cytostatic activities, highlighting the importance of such derivatives in pharmaceutical research and development (Alexander et al., 2000).

Material Science Applications

• The synthesis and thermal curing of benzoxazine functionalized polyurethanes present a new approach to enhancing the properties of polyurethanes, indicating applications in material science, particularly in developing advanced materials with improved thermal stability and curing mechanisms (Kirschbaum et al., 2015).

Antioxidant and Anti-Inflammatory Activities

• Novel purine conjugates with N-heterocycles show moderate activity against influenza A virus, suggesting the potential of such compounds in antiviral research. The study emphasizes the impact of chemical modifications on the biological activities of purine derivatives, opening avenues for the development of new antiviral agents (Krasnov et al., 2021).